Cas no 1796964-53-8 (N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1796964-53-8
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5369920
• Update Time: 2025-08-03

N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C16H14N4O3/c1-10-6-15-17-7-11(8-20(15)19-10)18-16(21)14-9-22-12-4-2-3-5-13(12)23-14/h2-8,14H,9H2,1H3,(H,18,21)
• InChI Key： IPWOCPFKLRMPIH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC(C(NC2=CN3N=C(C)C=C3N=C2)=O)C1

Additional information on N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1796964-53-8)

N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1796964-53-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound features a pyrazolo[1,5-a]pyrimidine core appended with a dihydrobenzodioxine moiety. The pyrazolo[1,5-a]pyrimidine scaffold is known for its presence in various bioactive molecules, including several FDA-approved drugs that target diverse therapeutic pathways. The incorporation of the 2-methyl substituent at the 2-position of the pyrazolo[1,5-a]pyrimidine ring enhances its binding affinity and selectivity, which are critical factors in drug design.

The dihydrobenzodioxine component of the molecule contributes to its pharmacological profile by introducing additional hydrogen bonding capabilities and steric hindrance. This structural feature is particularly interesting because it can influence the compound's solubility, metabolic stability, and interaction with biological targets. The carboxamide group at the 2-position of the dihydrobenzodioxine ring further extends its potential for biological activity by enabling hydrogen bonding interactions with polar residues in protein targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The compound N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide has emerged as a key player in this landscape due to its unique structural features and potential biological activities. Studies have shown that this compound exhibits promising properties in preclinical models, suggesting its utility in addressing various diseases.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth, differentiation, and survival. By targeting these enzymes, N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide may offer a novel approach to cancer therapy. Preliminary studies have demonstrated its ability to disrupt kinase signaling pathways in vitro, leading to reduced proliferation and enhanced apoptosis in cancer cell lines.

Beyond its potential role in oncology, this compound has also shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties by modulating immune responses and reducing cytokine production. Additionally, its structural features suggest potential applications in treating neurological disorders by interacting with specific receptors or ion channels in the brain.

The synthesis of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The pyrazolo[1,5-a]pyrimidine core is typically synthesized via cyclocondensation reactions involving hydrazines and β-ketoesters or β-ketoamides. The subsequent introduction of the dihydrobenzodioxine moiety involves functional group transformations such as oxidation and reduction reactions.

The carboxamide group is introduced through amide bond formation reactions between the carboxylic acid derivative of the dihydrobenzodioxine scaffold and an appropriate amine derivative of the pyrazolo[1,5-a]pyrimidine core. These reactions often require catalytic agents such as palladium or copper complexes to facilitate coupling between the two fragments efficiently.

The purity and yield of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide are critical factors that influence its suitability for further biological evaluation. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the identity and purity of the compound before it undergoes pharmacological testing.

In conclusion, N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1796964-53-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in oncology and other therapeutic areas make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve，this compound will likely play an important role in shaping future drug discovery efforts.